4-methoxy-6-oxo-1-phenyl-N-(3-(trifluoromethyl)benzyl)-1,6-dihydropyridine-3-carboxamide
Description
4-methoxy-6-oxo-1-phenyl-N-(3-(trifluoromethyl)benzyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H17F3N2O3 and its molecular weight is 402.373. The purity is usually 95%.
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Scientific Research Applications
Novel Heterocyclic Systems
Research involving similar compounds has led to the discovery of novel heterocyclic systems with potential applications in medicinal chemistry and material science. For instance, compounds undergoing Hofmann rearrangement have yielded new heterocyclic structures with typical pyrrole-type reactivity, suggesting potential in drug development and synthetic chemistry (Deady & Devine, 2006).
Catalytic Reactions
The compound's framework is useful in studies involving palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions. Such reactions are crucial for synthesizing various heterocyclic derivatives, indicating the compound's role in facilitating complex synthetic pathways and contributing to the development of new materials and pharmaceuticals (Bacchi et al., 2005).
Material Science Applications
Compounds with similar structures have been explored for their electrochromic properties and ability to form supramolecular structures. For example, aromatic polyamides with pendant triphenylamine units exhibit strong UV-vis absorption and fluorescence, alongside electrochromic properties, which are valuable in developing new materials for electronic and photonic applications (Chang & Liou, 2008).
properties
IUPAC Name |
4-methoxy-6-oxo-1-phenyl-N-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17F3N2O3/c1-29-18-11-19(27)26(16-8-3-2-4-9-16)13-17(18)20(28)25-12-14-6-5-7-15(10-14)21(22,23)24/h2-11,13H,12H2,1H3,(H,25,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEVDJUQEGFBYDG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=O)N(C=C1C(=O)NCC2=CC(=CC=C2)C(F)(F)F)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17F3N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-6-oxo-1-phenyl-N-(3-(trifluoromethyl)benzyl)-1,6-dihydropyridine-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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